![molecular formula C10H5IN2O B3058019 6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile CAS No. 872576-92-6](/img/structure/B3058019.png)
6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile
Overview
Description
“6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile” is a chemical compound with the molecular formula C10H5IN2O . It is a biochemical used for proteomics research .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, 4-anilinoquinoline-3-carbonitriles have been synthesized by condensing 3,4-dialkoxyaniline with (ethoxyacetaldehyde) cyanohydrin, followed by thermal cyclization .Molecular Structure Analysis
The molecular structure of “this compound” can be deduced by 1H and 13C NMR spectroscopy . The model suggests that with the quinazoline-based inhibitors, the N3 atom is hydrogen-bonded to a water molecule which, in turn, interacts with Thr 830 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight of 296.06 and its solid form . Its SMILES string is O=C1C (C (O)=O)=CNC2=CC=C (I)C=C12 .Scientific Research Applications
Optoelectronic and Charge Transport Properties
Research on derivatives of quinoline, including compounds similar to 6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile, has revealed their potential in optoelectronics and charge transport. A study by Irfan et al. (2020) on hydroquinoline derivatives explored their structural, electronic, optical, and charge transport properties. They found these compounds to be promising multifunctional materials for applications in these fields due to their efficient hole transport tendency and other electronic characteristics (Irfan et al., 2020).
Corrosion Inhibition
Quinoline derivatives have shown effectiveness as corrosion inhibitors. Erdogan et al. (2017) conducted a computational study on novel quinoline derivatives, including their ability to inhibit corrosion of iron. The study provided insights into the relationship between corrosion inhibition and global reactivity descriptors, highlighting the potential use of these compounds in protecting metals from corrosion (Erdogan et al., 2017).
Pharmaceutical Applications
While specifically excluding information on drug use and dosage, it's notable that quinoline derivatives have been explored for their pharmaceutical applications. For example, Wissner et al. (2000) described the synthesis of 4-anilino-6, 7-dialkoxyquinoline-3-carbonitrile inhibitors of epidermal growth factor receptor (EGFR) kinase. This points to the potential of these compounds in the development of cancer therapies (Wissner et al., 2000).
Fluorescent Dyes
Quinoline derivatives have also been used in the synthesis of fluorescent dyes. Enoua et al. (2012) synthesized highly fluorescent and stable quinoline derivatives, indicating their potential use in various applications requiring fluorescence (Enoua et al., 2012).
Antifungal Properties
Gholap et al. (2007) synthesized a series of quinoline-3-carbonitrile derivatives and evaluated their antifungal properties. Their findings contribute to the understanding of how functional group variations in these compounds affect their biological activity, suggesting their potential in developing antifungal agents (Gholap et al., 2007).
Antiviral Activity
Investigations into the antiviral properties of quinoline derivatives have also been conducted. Saul et al. (2020) identified 4-anilinoquinolines and quinazolines as potent inhibitors of dengue virus, highlighting the potential of these compounds in antiviral drug development (Saul et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4-anilinoquinoline-3-carbonitriles, have been found to be effective inhibitors of egf-r kinase .
Mode of Action
It is suggested that quinoline-3-carbonitriles bind in a similar manner to quinazoline-based inhibitors, where the water molecule is displaced by the cyano group which interacts with the same thr residue .
Pharmacokinetics
The compound is a solid at room temperature , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile. The compound is a solid and should be stored at room temperature .
Properties
IUPAC Name |
6-iodo-4-oxo-1H-quinoline-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5IN2O/c11-7-1-2-9-8(3-7)10(14)6(4-12)5-13-9/h1-3,5H,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKWXTMFDVZLQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1I)C(=O)C(=CN2)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651877 | |
Record name | 6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
872576-92-6 | |
Record name | 6-Iodo-4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.